Cas no 1805052-22-5 (Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate
• CAS No: 1805052-22-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4958797
• Update Time: 2025-06-12

Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate

• Inchi： 1S/C11H8F3NO2/c1-2-17-11(16)8-4-7(12)3-6(5-15)9(8)10(13)14/h3-4,10H,2H2,1H3
• InChI Key： ZJSFPGYJHUUBNA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate (CAS No. 1805052-22-5)

Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate (CAS No. 1805052-22-5) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring cyano, difluoromethyl, and fluoro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in synthetic chemistry. The presence of the difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved metabolic stability—a hot topic in modern medicinal chemistry. This attribute aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry, driven by their ability to improve drug efficacy and reduce side effects.

In agrochemical applications, Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate serves as a precursor for herbicides and fungicides. The fluoro and cyano groups contribute to the compound's bioactivity, enabling targeted interactions with enzymes in pests or pathogens. This aligns with the global trend toward sustainable agriculture, where precision chemistry minimizes environmental impact. Searches for "fluorinated agrochemical intermediates" and "eco-friendly pesticide synthesis" reflect this shift, highlighting the relevance of such compounds.

From a synthetic perspective, the compound's benzoate backbone offers modularity for further functionalization. Chemists frequently explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclizations—topics often queried in academic and industrial forums. The CAS No. 1805052-22-5 is a critical identifier for procurement and regulatory compliance, underscoring its importance in supply chain management.

Recent advancements in AI-driven drug discovery have also spotlighted compounds like Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate. Machine learning models predict its utility in fragment-based drug design, addressing common search queries such as "fluorine in drug design" and "high-value chemical intermediates." Its compatibility with automated synthesis platforms further boosts its appeal in high-throughput screening workflows.

In summary, Ethyl 3-cyano-2-difluoromethyl-5-fluorobenzoate (CAS No. 1805052-22-5) bridges multiple disciplines, from medicinal chemistry to sustainable agriculture. Its structural features and adaptability position it as a compound of enduring interest, resonating with contemporary scientific and industrial priorities.